Cas no 477762-32-6 (1-METHYL-N'-(4-METHYLBENZOYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE)

• Product Name: 1-METHYL-N'-(4-METHYLBENZOYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE
• CAS No: 477762-32-6
• MF: C₁₄H₁₃F₃N₄O₂
• MW: 326.273833036423
• MDL: MFCD02102781
• CID: 5234750
• Update Time: 2026-03-08

1-METHYL-N'-(4-METHYLBENZOYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-N'-(4-METHYLBENZOYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE
• 4-methyl-N'-[1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl]benzohydrazide
• 1-methyl-N'-(4-methylbenzoyl)-3-(trifluoromethyl)pyrazole-4-carbohydrazide
• MLS000721197
• HMS2668A07
• SMR000335634

• MDL： MFCD02102781
• Inchi： 1S/C14H13F3N4O2/c1-8-3-5-9(6-4-8)12(22)18-19-13(23)10-7-21(2)20-11(10)14(15,16)17/h3-7H,1-2H3,(H,18,22)(H,19,23)
• InChI Key： RDWBGWVDUURDQP-UHFFFAOYSA-N
• SMILES： FC(C1C(C(NNC(C2C=CC(C)=CC=2)=O)=O)=CN(C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 450
• XLogP3: 2
• Topological Polar Surface Area: 76

Additional information on 1-METHYL-N'-(4-METHYLBENZOYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE

Introduction to 1-METHYL-N'-(4-METHYLBENZOYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE (CAS No. 477762-32-6)

1-METHYL-N'-(4-METHYLBENZOYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE (CAS No. 477762-32-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a benzoyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The trifluoromethyl group (–CF₃) is a key substituent in many bioactive molecules due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the context of 1-METHYL-N'-(4-METHYLBENZOYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE, the electron-withdrawing nature of the trifluoromethyl group influences the electronic distribution of the molecule, potentially affecting its interactions with biological targets. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents.

The benzoyl group (–C₆H₅CO-) further enhances the molecular complexity and functionality of the compound. Benzoyl derivatives are known for their role in various pharmacological applications, including analgesics, anticonvulsants, and antimicrobial agents. The combination of the benzoyl moiety with the pyrazole core in 1-METHYL-N'-(4-METHYLBENZOYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE suggests potential interactions with enzymes and receptors that may be relevant to therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of this compound for various biological targets. Studies indicate that the structural features of 1-METHYL-N'-(4-METHYLBENZOYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE may make it a promising candidate for further investigation in areas such as immunomodulation and neuropharmacology. The carbohydrazide functional group (–C(O)NHNH₂) also adds another layer of reactivity, allowing for potential derivatization and modification to tailor specific biological activities.

In clinical research, the compound has been evaluated for its potential role in modulating inflammatory pathways. The presence of both electron-withdrawing and electron-donating groups in its structure suggests that it may interact with key signaling molecules involved in inflammation. Preliminary studies have shown that derivatives of pyrazole with similar structural motifs exhibit anti-inflammatory effects by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of 1-METHYL-N'-(4-METHYLBENZOYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovation in developing novel therapeutic agents.

From a pharmacokinetic perspective, the structural features of this compound influence its absorption, distribution, metabolism, excretion (ADME) properties. The trifluoromethyl group can enhance lipophilicity, while the polar carbohydrazide moiety may affect water solubility. Understanding these properties is crucial for optimizing drug delivery systems and improving bioavailability. Advanced pharmacokinetic modeling has been utilized to predict how modifications to this scaffold could enhance its overall efficacy as a drug candidate.

The growing interest in 1-METHYL-N'-(4-METHYLBENZOYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE is also driven by its potential as a lead compound for next-generation therapeutics. Researchers are exploring its derivatives to identify more potent and selective analogs with improved pharmacological profiles. The combination of experimental synthesis with computational studies provides a robust framework for identifying promising candidates that can be further developed into clinical candidates.

In conclusion,1-METHYL-N'-(4-METHYLBENZOYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of key functional groups such as the trifluoromethyl, benzoyl, and carbohydrazide moieties makes it a versatile scaffold for drug discovery. Ongoing research continues to uncover new therapeutic applications for this compound, positioning it as a valuable asset in the development of innovative treatments across multiple disease areas.